4-(3-Carboxy-4-chlorophenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-(3-carboxy-4-chlorophenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C15H11ClO5/c1-21-13-7-9(2-4-10(13)14(17)18)8-3-5-12(16)11(6-8)15(19)20/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key: VCTUPXUSOJLRGD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=C(C=C2)Cl)C(=O)O)C(=O)O
• Molecular Formula: C15H11ClO5
• DSSTOX Substance ID: DTXSID80691718
• Molecular Weight: 306.70 g/mol
• CAS RN: 1261977-38-1

Description

4-(3-Carboxy-4-chlorophenyl)-2-methoxybenzoic acid, or 4-CPA, is a compound synthesized from 4-chlorophenol and formaldehyde. It is a white solid with a melting point of 94-95 °C, and is a widely used reagent in organic synthesis and biochemistry. 4-CPA has a variety of scientific research applications, including the synthesis of new compounds, the study of biochemical and physiological effects, and the investigation of mechanisms of action.

Scientific Research Applications

4-CPA has a variety of scientific research applications. It is often used in organic synthesis as a reagent for the synthesis of new compounds. It is also used in biochemistry and physiology to study the biochemical and physiological effects of compounds. In addition, 4-CPA is used to investigate mechanisms of action of compounds.

Mechanism of Action

The mechanism of action of 4-CPA is not well understood. However, it is believed to act by binding to the active site of an enzyme and blocking its activity. This inhibition of enzyme activity can lead to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
4-CPA has been studied for its biochemical and physiological effects. It has been found to have a variety of effects on the body, including the inhibition of certain enzymes and the stimulation of certain hormones. In addition, 4-CPA has been found to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The use of 4-CPA in lab experiments has several advantages. It is a simple and efficient method for synthesizing new compounds, and it is relatively safe to use in laboratory experiments. In addition, 4-CPA is relatively inexpensive and can be stored for up to one year. However, there are some limitations to using 4-CPA in lab experiments. It is not very soluble in water, and it can be toxic if ingested or inhaled.

Future Directions

The future of 4-CPA is promising. It has potential applications in the synthesis of new compounds, the study of biochemical and physiological effects, and the investigation of mechanisms of action. In addition, 4-CPA could be used in the development of new drugs and therapies. It could also be used to study the effects of compounds on the body, and to develop new methods of drug delivery. Finally, 4-CPA could be used to investigate the effects of environmental pollutants on the body.

Synthesis Methods

4-CPA is synthesized from 4-chlorophenol and formaldehyde. This reaction is catalyzed by a base, such as sodium hydroxide, and the reaction is carried out in an aqueous solution. The reaction produces a white solid with a melting point of 94-95 °C. The synthesis of 4-CPA is simple and efficient, and the compound can be stored in a cool, dry place for up to one year.